Cas no 664966-72-7 (1-tert-butyl-4-phenyl-1H-pyrazol-5-amine)

1-tert-Butyl-4-phenyl-1H-pyrazol-5-amine is a pyrazole derivative with potential applications in medicinal chemistry and organic synthesis. Its tert-butyl group enhances steric stability, while the phenyl and amine functionalities offer reactivity for further derivatization. This compound is useful as an intermediate in the development of pharmaceuticals and agrochemicals, providing a versatile scaffold for structural modifications.

1-tert-butyl-4-phenyl-1H-pyrazol-5-amine structure

664966-72-7 structure

Product Name:1-tert-butyl-4-phenyl-1H-pyrazol-5-amine

CAS No:664966-72-7

MF:C₁₃H₁₇N₃

MW:215.294182538986

MDL:MFCD06135648

CID:1086602

PubChem ID:17381494

Update Time:2025-06-18

1-tert-butyl-4-phenyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

- 1-(tert-Butyl)-4-phenyl-1H-pyrazol-5-amine
- 1-TERT-BUTYL-4-PHENYL-1H-PYRAZOL-5-AMINE
- 1-tert-butyl-4-phenyl-1H-pyrazol-5-amine(SALTDATA: FREE)
- 2-tert-butyl-4-phenylpyrazol-3-amine
- CHEMBRDG-BB 7942794
- BS-38398
- DTXSID50589552
- CS-0363716
- MFCD06135648
- 664966-72-7
- SCHEMBL4883435
- AKOS003348122
- 1-tert-Butyl-4-phenyl-1H-pyrazol-5-amine, AldrichCPR
- 1-tert-butyl-4-phenyl-1H-pyrazol-5-amine
- MDL： MFCD06135648
- Inchi： 1S/C13H17N3/c1-13(2,3)16-12(14)11(9-15-16)10-7-5-4-6-8-10/h4-9H,14H2,1-3H3
- InChI Key： KVEBAUKFSAFDEN-UHFFFAOYSA-N
- SMILES： N1(C(=C(C2C=CC=CC=2)C=N1)N)C(C)(C)C

Computed Properties

Exact Mass: 215.14200
Monoisotopic Mass: 215.142247555g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 228
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 43.8Å²

Experimental Properties

Density: 1.07
Boiling Point: 362°C at 760 mmHg
Flash Point: 172.7°C
Refractive Index: 1.577
PSA: 43.84000
LogP: 3.46850

1-tert-butyl-4-phenyl-1H-pyrazol-5-amine Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Hazard Category Code： 25
Safety Instruction： 45
Hazardous Material Identification：
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

1-tert-butyl-4-phenyl-1H-pyrazol-5-amine Customs Data

HS CODE：2933199090
Customs Data：

China Customs Code:
2933199090

Overview:

2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-tert-butyl-4-phenyl-1H-pyrazol-5-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B490918-250mg	1-tert-butyl-4-phenyl-1H-pyrazol-5-amine	664966-72-7		250mg	$ 50.00	2022-06-07
TRC	B490918-500mg	1-tert-butyl-4-phenyl-1H-pyrazol-5-amine	664966-72-7		500mg	$ 70.00	2022-06-07
TRC	B490918-2.5g	1-tert-butyl-4-phenyl-1H-pyrazol-5-amine	664966-72-7		2.5g	$ 295.00	2022-06-07
Chemenu	CM282234-5g	1-(tert-Butyl)-4-phenyl-1H-pyrazol-5-amine	664966-72-7	95%	5g	$209	2023-02-02
eNovation Chemicals LLC	Y1264304-1g	1-tert-butyl-4-phenyl-1H-pyrazol-5-amine	664966-72-7	95%	1g	$125	2024-06-06
eNovation Chemicals LLC	Y1264304-5g	1-tert-butyl-4-phenyl-1H-pyrazol-5-amine	664966-72-7	95%	5g	$315	2025-02-19
eNovation Chemicals LLC	Y1264304-1g	1-tert-butyl-4-phenyl-1H-pyrazol-5-amine	664966-72-7	95%	1g	$125	2025-02-19
A2B Chem LLC	AH14950-1g	1-(tert-Butyl)-4-phenyl-1H-pyrazol-5-amine	664966-72-7	95%	1g	$61.00	2024-04-19
A2B Chem LLC	AH14950-5g	1-(tert-Butyl)-4-phenyl-1H-pyrazol-5-amine	664966-72-7	95%	5g	$212.00	2024-04-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1434386-1g	1-(Tert-butyl)-4-phenyl-1H-pyrazol-5-amine	664966-72-7	95+%	1g	￥1263.00	2024-05-04

1-tert-butyl-4-phenyl-1H-pyrazol-5-amine Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:664966-72-7)1-tert-butyl-4-phenyl-1H-pyrazol-5-amine

Order Number:A1185250

Stock Status:in Stock

Quantity:5g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 01:57

Price ($):169.0

Email:sales@amadischem.com

Product Official Link

1-tert-butyl-4-phenyl-1H-pyrazol-5-amine Related Literature

1. Excellent kinetics of single-phase Gd-doped ceria fuel electrodes in solid oxide cells†

Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
2. Emerging investigator series: bacteriophages as nano engineering tools for quality monitoring and pathogen detection in water and wastewater

Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
3. Exciting clusters, what does off-resonance actually mean?†

Goonay Yousefalizadeh,Shideh Ahmadi,Nicholas J. Mosey,Kevin G. Stamplecoskie Nanoscale, 2021,13, 242-252
4. Fate of Sb(v) and Sb(iii) species along a gradient of pH and oxygen concentration in the Carnoulès mine waters (Southern France)

Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
5. Emerging investigator series: kinetics of diopside reactivity for carbon mineralization in mafic–ultramafic rocks

BrianaAguila,LandonHardee,H.ToddSchaef,SiavashZare,MohammadJavadAbdolhosseiniQomi,JarrodV.Crum,JadeE.HollimanJr.,ElenaTajueloRodriguez,LawrenceM.Anovitz,KevinM.Rosso,QuinR.S.Miller

664966-72-7 (1-tert-butyl-4-phenyl-1H-pyrazol-5-amine) Related Products

Recommended suppliers